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Compound of Interest

Compound Name: 2-Chlorofuran

Cat. No.: B3031412 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with 2-Chlorofuran. Adherence to these

protocols is critical for ensuring a safe laboratory environment.

Frequently Asked Questions (FAQs) and
Troubleshooting Guide
Q1: What are the primary hazards associated with 2-Chlorofuran?

A1: 2-Chlorofuran is an extremely flammable liquid and vapor. It is harmful if swallowed or

inhaled and causes skin irritation. Furthermore, it is suspected of causing genetic defects and

may cause cancer. Prolonged or repeated exposure may cause organ damage. It is also

harmful to aquatic life with long-lasting effects. Similar to other furan compounds, it may form

explosive peroxides upon exposure to air and light, especially over time.[1]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling 2-Chlorofuran?

A2: A comprehensive PPE strategy is mandatory.[1][2] Always wear chemical-resistant gloves

(e.g., nitrile), chemical splash goggles that meet ANSI Z87.1 standards, and a flame-resistant

lab coat.[1][3] All work should be conducted in a certified chemical fume hood to minimize

inhalation exposure.[1] For tasks with a high risk of splashing, a face shield should be worn in

addition to goggles.[1][3]

Q3: What are the proper storage conditions for 2-Chlorofuran?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat,

sparks, open flames, and other ignition sources.[4][5][6] It should be stored under an inert gas

and be protected from light. Due to the risk of peroxide formation, it is advisable to date the

container upon receipt and opening and to test for peroxides periodically.[1] Store in a

flammables-approved cabinet and away from incompatible materials such as oxidizing agents

and strong acids.[7][8]

Q4: What should I do in the event of a 2-Chlorofuran spill?

A4: For a small spill, immediately alert others in the area, ensure proper ventilation, and

eliminate all ignition sources.[9] Wearing appropriate PPE, contain the spill with an inert

absorbent material (e.g., vermiculite, dry sand).[7][10] Do not use combustible materials like

paper towels to absorb the spill. Collect the absorbed material using non-sparking tools and

place it in a sealed, labeled container for hazardous waste disposal.[6][7] For a large spill,

evacuate the area immediately and contact your institution's emergency response team.[9][11]

Q5: What are the first-aid procedures for 2-Chlorofuran exposure?

A5:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[6][12]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes.[12][13] Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][13][14][15] Remove contact lenses if

present and easy to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[16]

Q6: How should I dispose of 2-Chlorofuran waste?

A6: 2-Chlorofuran and any materials contaminated with it must be disposed of as hazardous

waste.[17] Collect waste in a clearly labeled, sealed, and compatible container.[17][18] Do not
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mix with other waste streams unless compatibility is confirmed. Follow all local, state, and

federal regulations for hazardous waste disposal. Contact your institution's environmental

health and safety department for specific disposal procedures.[19][20]

Quantitative Data Summary
Property Value Source

Molecular Formula C₄H₃ClO [5][21][22]

Molecular Weight 102.52 g/mol [5][21]

Appearance Not specified, likely a liquid

Storage Temperature 2-8°C, Sealed in dry conditions [5]

LogP (Octanol/Water Partition

Coefficient)
1.933 [5]

Topological Polar Surface Area

(TPSA)
13.1 Å² [5][21]

Illustrative Experimental Protocol: General Handling
Procedure
Disclaimer: This is a general, illustrative protocol for handling a hazardous liquid like 2-
Chlorofuran. Always refer to your institution's specific safety guidelines and the approved

protocol for your experiment.

Preparation and Pre-Experiment Checks:

Conduct a thorough risk assessment for the planned experiment.

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[13]

Assemble all necessary PPE (flame-resistant lab coat, chemical splash goggles, face

shield, and chemical-resistant gloves).
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Prepare and label all necessary glassware and equipment. Ensure all equipment is

grounded to prevent static discharge.[1]

Have appropriate spill containment materials and a labeled hazardous waste container

ready within the fume hood.

Handling and Dispensing:

Before opening, allow the refrigerated container of 2-Chlorofuran to equilibrate to the

ambient temperature inside the fume hood to prevent moisture condensation.

Conduct all manipulations, including weighing and transferring, entirely within the chemical

fume hood.[1]

Use non-sparking tools for all operations.[6]

Carefully uncap the container and use a syringe or cannula for liquid transfer to minimize

vapor release.

Immediately recap the 2-Chlorofuran container after dispensing.

Slowly add the 2-Chlorofuran to the reaction vessel.

Post-Procedure and Cleanup:

Quench any residual reactive material using an appropriate and validated procedure.

Rinse any contaminated glassware with a suitable solvent (e.g., acetone) inside the fume

hood. Collect all rinsate as hazardous waste.

Wipe down the work surface within the fume hood.

Place all contaminated disposable materials (gloves, wipes, syringe tips) into the

designated hazardous waste container.

Properly seal and label all waste containers.
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Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.[4]

Visual Workflow and Logic Diagrams
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Caption: Workflow for the safe handling of 2-Chlorofuran from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: 2-Chlorofuran Handling and
Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031412#handling-and-safety-precautions-for-2-
chlorofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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